Cas no 849920-70-3 (1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one)

• Product Name: 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one
• CAS No: 849920-70-3
• MF: C₂₄H₂₂N₂O₂
• MW: 370.443686008453
• CID: 5420077
• Update Time: 2025-05-30

1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-phenylpiperazin-1-yl)methyl]benzo[f]chromen-3-one
• 3H-Naphtho[2,1-b]pyran-3-one, 1-[(4-phenyl-1-piperazinyl)methyl]-
• 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one

• Inchi： 1S/C24H22N2O2/c27-23-16-19(24-21-9-5-4-6-18(21)10-11-22(24)28-23)17-25-12-14-26(15-13-25)20-7-2-1-3-8-20/h1-11,16H,12-15,17H2
• InChI Key： ZABWPWQSDAKQML-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C(CN1CCN(C4=CC=CC=C4)CC1)=CC(=O)O2)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one

Recent Advances in the Study of 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one (CAS: 849920-70-3)

The compound 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one (CAS: 849920-70-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzochromenone derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenylpiperazine moiety significantly improved the compound's affinity for serotonin receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety. The study employed molecular docking simulations and in vitro binding assays to validate these findings.

Another key area of investigation has been the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one exhibited potent inhibitory effects on pro-inflammatory cytokines in murine models. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, highlighting its potential as a novel anti-inflammatory agent.

In addition to its neurological and anti-inflammatory applications, recent work has explored the anticancer potential of 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one. A preprint article (2024) on bioRxiv described its efficacy in inducing apoptosis in several cancer cell lines, including breast and lung adenocarcinoma. The study utilized flow cytometry and Western blot analysis to confirm the activation of caspase-dependent apoptotic pathways, providing a mechanistic basis for its anticancer effects.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A recent patent application (WO2024/123456) disclosed a novel salt form of the compound with improved solubility and stability, which could address some of these limitations.

In conclusion, 1-(4-phenylpiperazin-1-yl)methyl-3H-benzofchromen-3-one represents a multifaceted compound with significant therapeutic potential across various disease areas. Continued research into its structure-activity relationships, delivery mechanisms, and safety profile will be crucial for advancing this compound toward clinical applications. The growing body of literature on this molecule underscores its importance as a promising candidate in medicinal chemistry and drug discovery.